![molecular formula C9H8INO3 B1505466 N-(6-iodobenzo[d][1,3]dioxol-5-yl)acetamide CAS No. 1000802-33-4](/img/structure/B1505466.png)
N-(6-iodobenzo[d][1,3]dioxol-5-yl)acetamide
Overview
Description
N-(6-iodobenzo[d][1,3]dioxol-5-yl)acetamide is a chemical compound with the molecular formula C9H8INO3 and a molecular weight of 305.07 g/mol . It is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound involves heating a solution of the compound (200 mg, 0.656 mmol) and NaOH (1.31 g, 32.8 mmol) in ethanol (26 mL) and water (6 mL) to reflux with stirring for 4 hours . The mixture is then cooled and the solvent is removed under vacuum. The residue is partitioned between methylene chloride (100 mL) and water (100 mL). The organic layer is washed with water (2*100 mL), dried (MgSO4), and evaporated under vacuum to give 6-iodobenzo[d][1,3]dioxol-5-amine (170 mg, 98%) as an orange solid .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI Key KZPRZJSLLKQTSW-UHFFFAOYSA-N . The compound has a linear structure formula .Physical And Chemical Properties Analysis
This compound has a molecular weight of 305.07 g/mol . The compound is an orange solid . The boiling point and other physical and chemical properties are not specified .Scientific Research Applications
Synthesis and Biological Activities
- A study discussed the synthesis of N-(6-arylbenzo[d]thiazol-2-yl)acetamides through C-C coupling methodology, highlighting their evaluation for various biological activities including antioxidant, haemolytic, antibacterial, and urease inhibition activities. Particularly notable was their significant activity in urease inhibition, with molecular docking studies suggesting these compounds bind to the non-metallic active site of the urease enzyme, emphasizing the importance of H-bonding for inhibition (Gull et al., 2016).
Antimicrobial and Antitumor Activities
Novel N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives were synthesized and showed potent antibacterial activity against Gram-positive and Gram-negative bacteria, suggesting their potential as emerging antibacterial agents (Borad et al., 2015).
Another study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems and evaluated them for antitumor activity in vitro. Compounds demonstrated considerable anticancer activity against some cancer cell lines, underlining the importance of the benzothiazole structure as a pharmacophoric group (Yurttaş et al., 2015).
Chemical Mechanisms and Protein Interaction
- Research on the oxidative conversion of alpha,alpha-disubstituted acetamides to corresponding ketones using hypervalent iodine reagents in combination with tetraethylammonium bromide (TEAB) provides insights into chemical transformation techniques that might relate to the structural modifications of compounds like N-(6-iodobenzo[d][1,3]dioxol-5-yl)acetamide for specific research applications (Bellale et al., 2008).
Safety and Hazards
properties
IUPAC Name |
N-(6-iodo-1,3-benzodioxol-5-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8INO3/c1-5(12)11-7-3-9-8(2-6(7)10)13-4-14-9/h2-3H,4H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZPRZJSLLKQTSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1I)OCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8INO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10705413 | |
Record name | N-(6-Iodo-2H-1,3-benzodioxol-5-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10705413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1000802-33-4 | |
Record name | N-(6-Iodo-2H-1,3-benzodioxol-5-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10705413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(6-Iodo-2H-1,3-benzodioxol-5-yl)acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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